Cas no 1029104-49-1 (Methyl 5-(3-Aminophenyl)-1H-pyrazole-3-carboxylate)

• Product Name: Methyl 5-(3-Aminophenyl)-1H-pyrazole-3-carboxylate
• CAS No: 1029104-49-1
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• MDL: MFCD06245488
• CID: 1133427
• PubChem ID: 2771811
• Update Time: 2025-10-24

Methyl 5-(3-Aminophenyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(3-aminophenyl)-1h-pyrazole-5-carboxylate
• Methyl 5-(3-aminophenyl)-1H-pyrazole-3-carboxylate
• 5-(3-Amino-phenyl)-1H-pyrazole-3-carboxylic acid methyl ester
• AC1MCKIP
• CTK6J1161
• ZINC06733573
• AKOS005254255
• AG-A-80290
• GL-0337
• MCULE-1317903950
• Methyl 5-(3-aminophenyl)-1H-pyrazole-3-carboxylate; 5-(3-Amino-phenyl)-1H-pyrazole-3-carboxylic acid methyl ester; AC1MCKIP; CTK6J1161; ZINC06733573; AKOS005254255; AG-A-80290; GL-0337; MCULE-1317903950;
• 3-[3-(Methoxycarbonyl)-1H-pyrazol-5-yl]aniline
• MFCD06245488
• BBL100432
• DTXSID10378106
• 5-(3-Aminophenyl)-1H-pyrazole-3-carboxylic acid methyl ester
• STL554226
• MS-20018
• 1029104-49-1
• Methyl 5-(3-Aminophenyl)-1H-pyrazole-3-carboxylate

• MDL： MFCD06245488
• Inchi： 1S/C11H11N3O2/c1-16-11(15)10-6-9(13-14-10)7-3-2-4-8(12)5-7/h2-6H,12H2,1H3,(H,13,14)
• InChI Key： SJUBOEHIQCIKMG-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C2C=CC=C(C=2)N)=NN1)=O

Computed Properties

• Exact Mass: 217.085127g/mol
• Monoisotopic Mass: 217.085127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 217.22g/mol
• XLogP3: 1.4
• Topological Polar Surface Area: 81Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 511.1±45.0 °C at 760 mmHg
• Flash Point: 262.9±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Methyl 5-(3-Aminophenyl)-1H-pyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Methyl 5-(3-Aminophenyl)-1H-pyrazole-3-carboxylate

Methyl 5-(3-Aminophenyl)-1H-pyrazole-3-carboxylate: A Comprehensive Overview

The compound Methyl 5-(3-Aminophenyl)-1H-pyrazole-3-carboxylate, identified by the CAS number 1029104-49-1, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The name itself highlights key structural elements: the pyrazole ring, a carboxylate group, and the methyl ester substitution. These features contribute to its versatility and reactivity in various chemical reactions and biological systems.

Recent studies have focused on the synthesis and characterization of Methyl 5-(3-Aminophenyl)-1H-pyrazole-3-carboxylate, exploring its potential as a precursor for more complex molecules. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) and mass spectrometry to confirm its structure and purity. The compound's stability under different conditions has also been investigated, revealing its suitability for use in diverse chemical environments.

In terms of pharmacological applications, Methyl 5-(3-Aminophenyl)-1H-pyrazole-3-carboxylate has shown promise as a lead compound in the development of new drugs. Its ability to interact with specific biological targets, such as enzymes and receptors, makes it a valuable tool in drug discovery. For instance, studies have demonstrated its potential as an antioxidant and anti-inflammatory agent, which could be beneficial in treating conditions like neurodegenerative diseases and cardiovascular disorders.

The synthesis of this compound involves a multi-step process that includes the preparation of intermediate compounds and subsequent coupling reactions. One notable approach involves the use of click chemistry, which allows for efficient and selective bond formation. This method not only enhances the yield of the desired product but also minimizes the generation of by-products, making it environmentally friendly.

Another area of interest is the exploration of Methyl 5-(3-Aminophenyl)-1H-pyrazole-3-carboxylate's role in supramolecular chemistry. Its ability to form hydrogen bonds and engage in π-π interactions makes it a candidate for constructing self-assembled structures. Such properties are valuable in nanotechnology, where precise control over molecular assemblies is crucial.

Furthermore, computational studies have provided insights into the electronic structure and reactivity of this compound. Using density functional theory (DFT), researchers have modeled its electronic properties, revealing its potential as a catalyst in organic reactions. This computational approach complements experimental findings, offering a deeper understanding of its chemical behavior.

In conclusion, Methyl 5-(3-Aminophenyl)-1H-pyrazole-3-carboxylate (CAS No. 1029104-49-1) is a versatile compound with significant potential in various fields of chemistry and pharmacology. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as an important molecule for future research and development.